Cas no 86311-35-5 (2-Amino-2-methylpropane-1-sulfonic acid)

• Product Name: 2-Amino-2-methylpropane-1-sulfonic acid
• CAS No: 86311-35-5
• MF: C₄H₁₁NO₃S
• MW: 153.200040102005
• MDL: MFCD14705066
• CID: 2809230
• PubChem ID: 10942655
• Update Time: 2025-06-08

2-Amino-2-methylpropane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-methylpropane-1-sulfonic acid
• 86311-35-5
• DTXCID70399938
• SCHEMBL366571
• DTXSID00449117
• 2,2-dimethyltarurine
• 2-amino-2-methyl-propane-1-sulfonic Acid
• 2-dimethyltaurine
• 1-Propanesulfonic acid, 2-amino-2-methyl-

• MDL： MFCD14705066
• Inchi： 1S/C4H11NO3S/c1-4(2,5)3-9(6,7)8/h3,5H2,1-2H3,(H,6,7,8)
• InChI Key： DRNNATGSBCVJBN-UHFFFAOYSA-N
• SMILES： S(CC(C)(C)N)(=O)(=O)O

Computed Properties

• Exact Mass: 153.04596439Da
• Monoisotopic Mass: 153.04596439Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids

Additional information on 2-Amino-2-methylpropane-1-sulfonic acid

Introduction to 2-Amino-2-methylpropane-1-sulfonic acid (CAS No. 86311-35-5)

2-Amino-2-methylpropane-1-sulfonic acid, identified by its Chemical Abstracts Service (CAS) number 86311-35-5, is a sulfonated derivative of isobutylamine. This compound has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and versatile applications. As a zwitterionic compound, it exhibits both cationic and anionic characteristics, making it an excellent buffer and chelating agent in aqueous systems.

The molecular structure of 2-amino-2-methylpropane-1-sulfonic acid consists of a central isobutyl group substituted with an amino group at the second carbon and a sulfonic acid group at the first carbon. This configuration imparts high solubility in water and organic solvents, facilitating its use in a wide range of industrial and laboratory applications. The compound’s ability to form stable complexes with metal ions has made it valuable in catalysis, separation processes, and as a component in drug formulations.

In recent years, 2-amino-2-methylpropane-1-sulfonic acid has been explored for its potential in drug development. Its zwitterionic nature allows it to act as a stabilizing agent in protein formulations, enhancing the shelf life of biopharmaceuticals. Additionally, its chelating properties have been leveraged in the development of metal-based therapeutics, where it serves to improve bioavailability and target specificity. Studies have shown promising results in using this compound as a ligand in coordination chemistry, enabling the design of novel catalysts for organic synthesis.

The pharmaceutical industry has also investigated 2-amino-2-methylpropane-1-sulfonic acid as an excipient in drug formulations due to its compatibility with various active pharmaceutical ingredients (APIs). Its buffering capacity makes it an ideal candidate for maintaining pH stability in oral and injectable medications. Furthermore, its low toxicity profile has led to its inclusion in topical formulations for wound care and dermal applications.

Research in the field of materials science has highlighted the utility of 2-amino-2-methylpropane-1-sulfonic acid as a surfactant and stabilizer in polymer synthesis. Its ability to prevent aggregation during polymerization processes has been particularly useful in producing nanoparticles and hydrogels with controlled morphology. These materials find applications in drug delivery systems, where precise control over particle size and distribution is critical for achieving optimal therapeutic outcomes.

The environmental impact of 2-amino-2-methylpropane-1-sulfonic acid has also been studied, with research indicating its biodegradability under certain conditions. This characteristic makes it a more sustainable alternative to traditional sulfonates used in industrial processes. Efforts are ongoing to optimize its use in wastewater treatment, where it demonstrates efficacy in removing heavy metals through ion exchange mechanisms.

Advances in computational chemistry have further enhanced the understanding of 2-amino-2-methylpropane-1-sulfonic acid’s reactivity and interactions. Molecular dynamics simulations have revealed insights into how this compound behaves in complex systems, such as biological membranes or enzyme active sites. These computational approaches are aiding researchers in designing derivatives with tailored properties for specific applications.

The future prospects of 2-amino-2-methylpropane-1-sulfonic acid are promising, with ongoing research exploring its role in next-generation therapeutics and materials. Innovations such as nanotechnology integration and green chemistry principles are expected to expand its utility across multiple sectors. As the demand for specialized compounds grows, 86311-35-5 is poised to remain a cornerstone material in scientific and industrial advancements.